Acceptable Intake Comparison: DCNP vs. High- and Low-Potency Nitrosamines
The TGA-established AI limit for 1-(2,3-dichlorophenyl)-4-nitrosopiperazine (the DCNP form of N-Nitroso Aripiprazole) is 400 ng/day with CPCA potency category 3 [1]. This places DCNP at an intermediate potency tier: it is 22.2-fold less potent (i.e., has a less stringent AI) than N-nitroso-desmethyl sumatriptan (AI = 18 ng/day, CPCA category 2), and 3.75-fold more potent (i.e., has a more stringent AI) than N-nitroso-urapidil (AI = 1500 ng/day, CPCA category 4) [2][3]. This intermediate positioning means that analytical methods for aripiprazole must achieve quantification limits distinctly different from those required for either high-potency nitrosamine drugs (e.g., sumatriptan) or low-potency nitrosamine drugs (e.g., urapidil), directly impacting LOQ requirements and method sensitivity design [4].
| Evidence Dimension | Regulatory Acceptable Intake (AI) limit and CPCA carcinogenic potency category |
|---|---|
| Target Compound Data | AI = 400 ng/day; CPCA Category 3 |
| Comparator Or Baseline | N-nitroso-desmethyl sumatriptan: AI = 18 ng/day, CPCA Category 2; N-nitroso-urapidil: AI = 1500 ng/day, CPCA Category 4 |
| Quantified Difference | DCNP is 22.2× less potent than N-nitroso-desmethyl sumatriptan (400 vs. 18 ng/day); DCNP is 3.75× more potent than N-nitroso-urapidil (1500 vs. 400 ng/day) |
| Conditions | Regulatory AI limits established by TGA/EMA/FDA for all routes of administration; CPCA categorization per ICH M7 guideline framework |
Why This Matters
The intermediate AI of 400 ng/day dictates the analytical method LOQ that must be achieved specifically for aripiprazole products—neither the ultra-trace sensitivity required for sumatriptan (≤1.8 ng/mL order) nor the more relaxed sensitivity adequate for urapidil (≤150 ng/mL order) is appropriate, making procurement of the compound-specific reference standard essential for validated method development.
- [1] TGA. Established Acceptable Intake for Nitrosamines in Medicines. AI for 1-(2,3-Dichlorophenyl)-4-nitrosopiperazine: 400 ng/day, CPCA 3. Published 31 January 2024. View Source
- [2] National Tribune. Updated Acceptable Intakes for Established N-Nitrosamines in Medicines. AI for N-nitroso-desmethyl sumatriptan: 18 ng/day; AI for 1-(2,3-dichlorophenyl)-4-nitrosopiperazine: 400 ng/day. Published 31 January 2024. View Source
- [3] Media Direct Australia. Revised Intake Guidelines for N-Nitrosamines in Medicines. AI for N-nitroso-urapidil: 1500 ng/day. Published 31 January 2024. View Source
- [4] LinkedIn / Krishna Kishore Malladi. Insights into Nitrosamine Drug Substance-Related Impurities (NDSRIs): CPCA Categories and AI Limits Comparison Table. Published 14 June 2024. View Source
